Cas no 60779-18-2 (Propanedioic acid, (2-methoxyphenyl)-, dimethyl ester)

• Product Name: Propanedioic acid, (2-methoxyphenyl)-, dimethyl ester
• CAS No: 60779-18-2
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 4062936
• PubChem ID: 49787057
• Update Time: 2025-04-22

Propanedioic acid, (2-methoxyphenyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (2-methoxyphenyl)-, dimethyl ester
• Propanedioic acid, 2-(2-methoxyphenyl)-, 1,3-dimethyl ester
• dimethyl 2-(2-methoxyphenyl)propanedioate
• 1,3-Dimethyl 2-(2-methoxyphenyl)propanedioate
• DTXSID001252882
• 60779-18-2
• CHEBI:188709
• Dimethyl (2-methoxyphenyl)malonate
• Dimethyl 2-(2-methoxyphenyl)malonate

• Inchi： 1S/C12H14O5/c1-15-9-7-5-4-6-8(9)10(11(13)16-2)12(14)17-3/h4-7,10H,1-3H3
• InChI Key： VGTGBIWKJXRMPK-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C1=CC=CC=C1OC)C(OC)=O

Computed Properties

• Exact Mass: 238.08412354Da
• Monoisotopic Mass: 238.08412354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.8Ų